Cas no 744223-82-3 (2-cyano-3-(4-hydroxy-3-nitrophenyl)-N-(2-methoxyethyl)prop-2-enamide)

• Product Name: 2-cyano-3-(4-hydroxy-3-nitrophenyl)-N-(2-methoxyethyl)prop-2-enamide
• CAS No: 744223-82-3
• MF: C₁₃H₁₃N₃O₅
• MW: 291.259423017502
• CID: 6127249
• PubChem ID: 2095056
• Update Time: 2025-10-08

2-cyano-3-(4-hydroxy-3-nitrophenyl)-N-(2-methoxyethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-3-(4-hydroxy-3-nitrophenyl)-N-(2-methoxyethyl)prop-2-enamide
• Z44316606
• 2-cyano-3-(4-hydroxy-3-nitrophenyl)-N-(2-methoxyethyl)prop-2-enamide
• EN300-26580873
• 744223-82-3

• Inchi： 1S/C13H13N3O5/c1-21-5-4-15-13(18)10(8-14)6-9-2-3-12(17)11(7-9)16(19)20/h2-3,6-7,17H,4-5H2,1H3,(H,15,18)/b10-6-
• InChI Key： WQCFFIZIRZDJBL-POHAHGRESA-N
• SMILES： O(C)CCNC(/C(/C#N)=C\C1C=CC(=C(C=1)[N+](=O)[O-])O)=O

Computed Properties

• Exact Mass: 291.08552052g/mol
• Monoisotopic Mass: 291.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 128Ų

Additional information on 2-cyano-3-(4-hydroxy-3-nitrophenyl)-N-(2-methoxyethyl)prop-2-enamide

Comprehensive Overview of 2-cyano-3-(4-hydroxy-3-nitrophenyl)-N-(2-methoxyethyl)prop-2-enamide (CAS No. 744223-82-3)

The compound 2-cyano-3-(4-hydroxy-3-nitrophenyl)-N-(2-methoxyethyl)prop-2-enamide (CAS No. 744223-82-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including a cyano group, a nitrophenyl moiety, and a methoxyethyl side chain, make it a versatile intermediate for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, photovoltaic materials, and organic electronics, aligning with current trends in sustainable technology and precision medicine.

One of the key reasons for the growing interest in 2-cyano-3-(4-hydroxy-3-nitrophenyl)-N-(2-methoxyethyl)prop-2-enamide is its role in small-molecule inhibitors and fluorescence probes. The presence of the nitro group and hydroxy group allows for selective interactions with biological targets, making it a candidate for enzyme inhibition studies. Additionally, its conjugated system enables applications in optical materials, where researchers explore its use in OLEDs (organic light-emitting diodes) and sensors. These applications resonate with the increasing demand for eco-friendly electronics and biocompatible sensors.

From a synthetic chemistry perspective, CAS No. 744223-82-3 is often discussed in the context of Knoevenagel condensation and Michael addition reactions. Its α,β-unsaturated carbonyl structure is pivotal for constructing complex heterocycles, which are foundational in medicinal chemistry. Recent publications highlight its utility in designing tyrosine kinase inhibitors and antioxidant agents, addressing pressing health concerns like cancer and oxidative stress. Such studies align with the public's focus on personalized therapeutics and disease prevention.

Another area of exploration for 2-cyano-3-(4-hydroxy-3-nitrophenyl)-N-(2-methoxyethyl)prop-2-enamide is its potential in green chemistry. The compound's modular structure allows for derivatization using catalyst-free reactions or microwave-assisted synthesis, reducing environmental impact. This aligns with the global push for sustainable manufacturing and reduced chemical waste. Furthermore, its stability under mild conditions makes it suitable for high-throughput screening in drug development pipelines.

In material science, the electron-withdrawing nitro group and electron-donating methoxyethyl chain in CAS No. 744223-82-3 create a push-pull effect, enhancing charge transport properties. This has led to investigations into its use in perovskite solar cells and conductive polymers, topics frequently searched in the context of renewable energy. The compound's ability to absorb UV-visible light also opens doors for photocatalysis research, a field gaining traction due to its relevance in pollution remediation.

To summarize, 2-cyano-3-(4-hydroxy-3-nitrophenyl)-N-(2-methoxyethyl)prop-2-enamide (CAS No. 744223-82-3) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural versatility and functional groups make it a valuable tool for addressing contemporary challenges in healthcare and sustainable technology. As research progresses, this compound is poised to play a pivotal role in innovations that merge molecular design with real-world impact.